Cas no 2248289-26-9 (2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid
• CAS No: 2248289-26-9
• MF: C₉H₅F₅O₃
• MW: 256.126220464706
• CID: 6545415
• PubChem ID: 137941772
• Update Time: 2025-07-21

2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248289-26-9
• EN300-6510572
• 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H5F5O3/c10-7(11)5-2-1-4(17-9(12,13)14)3-6(5)8(15)16/h1-3,7H,(H,15,16)
• InChI Key： UZFPXXXJWAPXAR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)O)OC(F)(F)F)F

Computed Properties

• Exact Mass: 256.01588483g/mol
• Monoisotopic Mass: 256.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid

Introduction to 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid (CAS No. 2248289-26-9)

2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid, identified by the chemical identifier CAS No. 2248289-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of fluorine substituents, which confer unique electronic and steric properties. The structural configuration of this molecule, featuring both difluoromethyl and trifluoromethoxy groups, makes it a promising candidate for further exploration in medicinal chemistry.

The significance of fluorinated aromatic compounds in drug development cannot be overstated. Fluorine atoms, due to their high electronegativity and small atomic radius, can influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In the case of 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid, the electron-withdrawing effects of the fluorine atoms are expected to enhance the compound's interaction with biological targets, potentially improving its pharmacological efficacy. This has led to extensive research into its applications in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for designing compounds with enhanced pharmacokinetic properties. For instance, researchers have explored its use in creating inhibitors targeting various enzymatic pathways involved in inflammation and cancer. The difluoromethyl group, in particular, is known to improve metabolic stability by resisting oxidative degradation, while the trifluoromethoxy group enhances binding interactions by increasing lipophilicity.

In the realm of agrochemicals, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The fluorinated aromatic core provides resistance against degradation by environmental factors, ensuring prolonged activity in agricultural settings. Furthermore, its ability to interact with biological targets at lower concentrations compared to non-fluorinated analogs makes it an attractive candidate for environmentally friendly formulations.

The synthesis of 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such sophisticated molecules.

From a pharmacological perspective, 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. By targeting these enzymes, the compound exhibits anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases.

Additionally, research has explored its applications in oncology. The unique structural motifs present in 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid have been leveraged to design molecules that interfere with critical signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have shown promising results in inhibiting tumor growth and reducing metastasis when tested against various cancer models. These findings suggest that further development could lead to novel therapeutic strategies for combating cancer.

The compound's potential extends beyond pharmaceuticals into materials science and specialty chemicals. Its electronic properties make it suitable for use as an intermediate in organic light-emitting diodes (OLEDs) and other advanced materials where fluorinated aromatic compounds are preferred due to their stability and optical characteristics.

In conclusion, 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid (CAS No. 2248289-26-9) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and functional groups position it as a valuable tool for developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is expected to grow further.